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Compound of Interest

Compound Name: Gastrin I (1-14), human

Cat. No.: B612673 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Product Description
Gastrin I (1-14), human, is a 14-amino acid peptide fragment of the gastrointestinal hormone

Gastrin I.[1][2][3] It is an endogenous peptide primarily expressed in the gut that plays a crucial

role in stimulating gastric acid secretion.[4] Gastrin I (1-14) acts by binding to the

cholecystokinin 2 (CCK2) receptor on parietal cells in the stomach.[4] This peptide is a valuable

tool for researchers studying gastric physiology, gastrointestinal disorders, and related cell

signaling pathways. It has been utilized in applications such as the culture of gastric cancer

stem/progenitor cells and as a supplement in organoid growth media.

Quantitative Data Summary
The following table summarizes the key quantitative information for lyophilized human Gastrin I

(1-14).
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Parameter Value Source(s)

Molecular Weight 1704 g/mol (or 1705.73 g/mol ) [3][4]

Purity ≥92% to >98% (HPLC) [3]

Solubility (Water) Soluble [3]

Solubility (Aqueous Ammonia)
1 mg/mL in 0.1% or 1%

NH4OH
[5][6]

Solubility (General)
Up to 100 mg/mL (54.95 mM),

may need ultrasonic treatment
[1]

Reconstitution Protocol
Proper reconstitution of lyophilized Gastrin I (1-14) is critical for maintaining its biological

activity. The following protocol provides a general guideline. It is always recommended to

consult the product-specific datasheet for any lot-specific instructions.

Materials:

Lyophilized Gastrin I (1-14), human

Sterile, high-purity water (distilled or deionized)

0.1% Ammonium Hydroxide (NH₄OH) in sterile water (optional, for basic peptides)

Dimethyl sulfoxide (DMSO) (optional, for hydrophobic peptides)

Sterile, polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

Pre-Reconstitution Handling:

Before opening, briefly centrifuge the vial of lyophilized peptide to ensure that all the

powder is collected at the bottom.
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Allow the product to equilibrate to room temperature before opening to avoid

condensation.

Solvent Selection:

The choice of solvent depends on the peptide's properties. For Gastrin I (1-14), which is

generally water-soluble, sterile water is the primary recommended solvent.[3]

If the peptide does not readily dissolve in water, a dilute aqueous basic solution, such as

0.1% ammonium hydroxide, can be used.[5]

For very hydrophobic preparations, a small amount of an organic solvent like DMSO can

be used initially, followed by dilution with an aqueous buffer.[2]

Reconstitution Steps:

Carefully add the appropriate volume of the chosen solvent to the vial to achieve the

desired stock concentration.

Gently vortex or swirl the vial to mix. Avoid vigorous shaking, which can cause

aggregation.

If the peptide does not dissolve completely, brief sonication in an ultrasonic water bath

may be necessary to achieve a clear solution.[1]
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Preparation

Reconstitution

Storage

Start: Lyophilized Gastrin I (1-14)

Equilibrate vial to Room Temperature

Centrifuge vial to collect powder

Add chosen solvent (e.g., sterile water)

Gently vortex or swirl

Check for complete dissolution

Sonicate briefly if needed

Incomplete dissolution

Aliquot into smaller volumes

Complete dissolution

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Simplified signaling cascade of Gastrin I (1-14) via the CCK2 receptor.
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Applications
In vitro cell culture: Gastrin I (1-14) has been used as a component in the culture medium for

gastric cancer stem/progenitor cells to promote tumorsphere formation. * Organoid culture: It

serves as a supplement in organoid growth medium for the culture of patient-derived

organoids (PDOs), particularly for gastric, intestinal, and pancreatic organoids. * Signal

transduction studies: The peptide is a tool for investigating receptor-mediated signal

transduction and the physiological pathways governing gastric acid secretion. [7]*

Gastrointestinal research: It is relevant in research exploring gastrointestinal disorders and

the mechanisms of therapeutic interventions. [7] Disclaimer: This document is intended for

informational purposes only and should not be considered a substitute for the product-

specific datasheet provided by the manufacturer. Protocols may need to be optimized for

specific experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. reactivi.ro [reactivi.ro]

2. medchemexpress.com [medchemexpress.com]

3. Gastrin I (1-14), human | TargetMol [targetmol.com]

4. Gastrin I (1-14), human - Echelon Biosciences [echelon-inc.com]

5. Gastrin I (human) (CAS 60748-06-3) | Abcam [abcam.com]

6. cdn.caymanchem.com [cdn.caymanchem.com]

7. apexbt.com [apexbt.com]

To cite this document: BenchChem. [Application Notes and Protocols: Gastrin I (1-14),
Human, Lyophilized]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612673#reconstitution-protocol-for-lyophilized-
gastrin-i-1-14-human]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.apexbt.com/gastrin-i-human.html
https://www.apexbt.com/gastrin-i-human.html
https://www.benchchem.com/product/b612673?utm_src=pdf-custom-synthesis
https://www.reactivi.ro/uploads/docs/32530/Gastrin-I-1-14-human-TFA-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/gastrin-i-1-14-human.html
https://www.targetmol.com/compound/gastrin%20i%20%281-14%29%2C%20human
https://www.echelon-inc.com/product/gastrin-i-1-14/
https://www.abcam.com/en-us/products/biochemicals/gastrin-i-human-ab141072
https://cdn.caymanchem.com/cdn/insert/24457.pdf
https://www.apexbt.com/gastrin-i-human.html
https://www.benchchem.com/product/b612673#reconstitution-protocol-for-lyophilized-gastrin-i-1-14-human
https://www.benchchem.com/product/b612673#reconstitution-protocol-for-lyophilized-gastrin-i-1-14-human
https://www.benchchem.com/product/b612673#reconstitution-protocol-for-lyophilized-gastrin-i-1-14-human
https://www.benchchem.com/product/b612673#reconstitution-protocol-for-lyophilized-gastrin-i-1-14-human
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612673?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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